Cas no 2171674-17-0 (4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)
4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
- 2171674-17-0
- 4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
- EN300-1480552
-
- Inchi: 1S/C27H25BrN2O5/c1-2-7-23(25(31)29-24-14-16(28)12-13-21(24)26(32)33)30-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-14,22-23H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: TYRHBWHQASWPIZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C=1)NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 536.09468g/mol
- Monoisotopic Mass: 536.09468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 105Ų
4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1480552-0.05g |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1480552-0.1g |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1480552-0.25g |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1480552-0.5g |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1480552-1.0g |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1480552-2.5g |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1480552-5.0g |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1480552-10.0g |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1480552-50mg |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1480552-100mg |
4-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid |
2171674-17-0 | 100mg |
$2963.0 | 2023-09-28 |
4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Related Literature
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
2. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
Introduction to 4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic Acid (CAS No. 2171674-17-0)
4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid, identified by its CAS number 2171674-17-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, a bromine substituent, and an amino group modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.
The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, often employed in the development of drugs due to its ability to interact with biological targets in a predictable manner. The incorporation of a bromine atom at the 4-position of the benzoic ring enhances the reactivity of the molecule, making it susceptible to various cross-coupling reactions that are pivotal in modern drug synthesis. These reactions include Suzuki-Miyaura, Buchwald-Hartwig, and other palladium-catalyzed transformations, which are widely used in the construction of biaryl structures found in numerous therapeutic agents.
The amino group in 4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid is further functionalized with an Fmoc group, which serves as an effective protecting group in peptide synthesis. The Fmoc moiety allows for selective protection and deprotection of the amino group during multi-step synthetic routes, ensuring high fidelity in the construction of peptide chains. This feature is particularly crucial in the development of peptide-based drugs, where precise control over amino acid sequence and conformation is essential for biological activity.
The pentanamide segment of the molecule introduces additional complexity and potential for structural diversity. Amides are common motifs in biologically active compounds, often contributing to binding interactions with target proteins or enzymes. The specific arrangement of atoms within the pentanamide chain can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. These factors are critical considerations during drug design, as they directly impact the compound's efficacy and safety.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. In the context of 4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid, computational methods such as molecular dynamics simulations and quantum mechanical calculations have been utilized to elucidate its potential binding modes with biological targets. These studies have provided valuable insights into how structural modifications can be optimized to enhance binding affinity and selectivity.
The role of this compound extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for the development of novel materials with applications in nanotechnology and biomedicine. For instance, its ability to form stable complexes with metal ions has been leveraged in the design of metal-organic frameworks (MOFs), which are promising candidates for drug delivery systems and catalytic applications.
In summary, 4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2171674-17-0) represents a versatile and multifunctional compound with significant implications in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this molecule, its importance in both academic and industrial settings is likely to grow.
2171674-17-0 (4-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)